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Compound of Interest

Compound Name: Potassium hexafluorophosphate

Cat. No.: B096983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Potassium Hexafluorophosphate
(CAS 17084-13-8), a versatile inorganic salt. While its primary applications lie in materials

science and chemical synthesis, this document also explores its limited, yet noteworthy,

biological properties and its role in specialized synthetic procedures relevant to pharmaceutical

development.

Chemical and Physical Properties
Potassium hexafluorophosphate (KPF₆) is a white, crystalline solid at room temperature.[1]

[2] It is an ionic compound composed of a potassium cation (K⁺) and a hexafluorophosphate

anion (PF₆⁻).[1] The hexafluorophosphate anion is known for being a weakly coordinating

anion, which imparts lipophilicity to its salts. The compound is stable under normal conditions

but is incompatible with strong acids.[3]

Table 1: Physical and Chemical Properties of Potassium Hexafluorophosphate
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Property Value Reference(s)

CAS Number 17084-13-8 [1][4]

Molecular Formula KPF₆ [1][5]

Molecular Weight 184.06 g/mol [4][5]

Appearance White crystalline solid/powder [1][3]

Melting Point 575 °C (decomposes) [3][4]

Density 2.75 g/mL at 25 °C [3][4]

Solubility
Soluble in water and polar

organic solvents like alcohols.
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Synthesis of Potassium Hexafluorophosphate
A common laboratory and industrial synthesis of potassium hexafluorophosphate involves

the reaction of phosphorus pentachloride (PCl₅) with potassium chloride (KCl) and hydrogen

fluoride (HF).[6] The reaction is typically carried out in liquid hydrogen fluoride.

An alternative preparation method involves the reaction of hydrofluoric acid with phosphorus

pentoxide to generate a hexafluorophosphoric acid solution, which is then reacted with a

potassium salt.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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